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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3,4-
Dichlorophenyl)methanesulfonyl chloride, a key reagent and intermediate in synthetic
organic chemistry. This document details its chemical identity, physical and chemical
properties, and provides insights into its synthesis and applications, particularly in the realm of
pharmaceutical and agrochemical development.

Chemical Identity

(3,4-Dichlorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative of 3,4-
dichlorotoluene. It is a valuable building block in organic synthesis, primarily utilized for the
introduction of the (3,4-dichlorophenyl)methanesulfonyl group into various molecules.

IUPAC Name: (3,4-Dichlorophenyl)methanesulfonyl chloride[1]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this
compound. Understanding these is crucial for effective literature searches and procurement.

e 3,4-Dichlorobenzylsulfonyl chloride[1]

 3,4-Dichloro-a-toluenesulfonyl chloride[2]
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3,4-Dichlorobenzenemethanesulfonyl chloride[3]

[(3,4-Dichlorophenyl)methyl]sulfonyl chloride[2]

(3,4-DICHLORO-PHENYL)-METHANESULFONYL CHLORIDE

[(3,4-dichlorophenyl)methyl]sulphonyl chloride[1]

BENZENEMETHANESULFONYLCHLORIDE,3,4-DICHLORO[1]

The relationship between the IUPAC name and its common synonyms is illustrated in the
diagram below.

Nomenclature of (3,4-Dichlorophenyl)methanesulfonyl chloride

(3,4-Dichlorophenyl)methanesulfonyl chloride

‘ Common Syno+yms

3,4-Dichlorobenzylsulfonyl chloride

’ [(3,4-Dichlorophenyl)methyl]sulfonyl chloride

’ 3,4-Dichloro-a-toluenesulfonyl chloride ’ 3,4-Dichlorobenzenemethanesulfonyl chloride

Click to download full resolution via product page

Figure 1: Relationship between the IUPAC name and common synonyms.

Physicochemical and Spectral Data

A summary of the key physical and chemical properties of (3,4-
Dichlorophenyl)methanesulfonyl chloride is presented in the table below for easy reference
and comparison.
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Property Value Reference
Molecular Formula C7HsCIz02S [2][4]
Molecular Weight 259.54 g/mol [2]

CAS Number 85952-30-3 [2]
Appearance White crystalline solid [2]

Melting Point 65-69 °C

Purity > 95% (HPLC) 2]

InChi Key DRYGYFAFCNDLEJ-

UHFFFAOYSA-N

SMILES Clclccc(CS(Cl)(=0)=0)cclCl [4]

Note: Spectral data such as NMR, IR, and Mass Spectrometry for this specific compound are
not readily available in public databases but can be obtained upon request from commercial
suppliers.

Synthesis

While a specific, detailed experimental protocol for the synthesis of (3,4-
Dichlorophenyl)methanesulfonyl chloride is not widely published in peer-reviewed literature,
a plausible and commonly employed synthetic route involves the oxidative chlorination of the
corresponding thiol, (3,4-Dichlorophenyl)methanethiol. This transformation is a standard
method for the preparation of sulfonyl chlorides.

Proposed Experimental Protocol: Oxidative Chlorination
of (3,4-Dichlorophenyl)methanethiol

This protocol is based on general procedures for the synthesis of sulfonyl chlorides from thiols.
Materials:

e (3,4-Dichlorophenyl)methanethiol
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o Acetonitrile

o Water

e Trichloroisocyanuric acid (TCCA) or N-Chlorosuccinimide (NCS)

e Ice

o Ethyl acetate

e 1% Hydrochloric acid (aq)

e Anhydrous sodium sulfate

e Petroleum ether

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath,
dissolve (3,4-Dichlorophenyl)methanethiol (1 equivalent) in a mixture of acetonitrile and
water (e.g., a 4:1 ratio).

e Slowly add trichloroisocyanuric acid (TCCA) or N-Chlorosuccinimide (NCS) (in slight excess,
e.g., 1.5 equivalents) portion-wise to the stirring solution, ensuring the internal temperature is
maintained at or below 5 °C.

 After the addition is complete, continue to stir the reaction mixture in the ice bath for an
additional 30-60 minutes.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, filter the reaction mixture to remove any solid by-products (e.g., cyanuric
acid or succinimide). Wash the solid residue with ethyl acetate.

» Combine the filtrate and the washings and transfer to a separatory funnel.

o Extract the aqueous layer with ethyl acetate.
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o Combine the organic layers and wash with cold 1% aqueous hydrochloric acid, followed by
brine.

» Dry the organic layer over anhydrous sodium sulfate.

 Filter and concentrate the organic phase under reduced pressure to yield the crude (3,4-
Dichlorophenyl)methanesulfonyl chloride.

e The crude product can be further purified by recrystallization from a suitable solvent system,
such as petroleum ether or a mixture of hexanes and ethyl acetate.

The proposed synthetic workflow is depicted in the following diagram.

Proposed Synthesis of (3,4-Dichlorophenyl)methanesulfonyl chloride
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Figure 2: Proposed synthetic workflow for (3,4-Dichlorophenyl)methanesulfonyl chloride.
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Applications in Research and Development

(3,4-Dichlorophenyl)methanesulfonyl chloride is a versatile reagent with significant
applications in the synthesis of biologically active molecules. Its primary utility lies in its ability
to act as an electrophile in reactions with nucleophiles, such as amines and alcohols, to form
sulfonamides and sulfonate esters, respectively.

e Pharmaceutical Synthesis: This compound serves as a crucial intermediate in the
development of novel pharmaceutical agents. The sulfonamide moiety, which can be readily
introduced using this reagent, is a key functional group in a wide range of drugs, including
anti-inflammatory and analgesic agents.[2] Sulfonyl chlorides are frequently employed in
medicinal chemistry to react with heterocyclic amines, leading to the formation of complex
sulfonamides with potential therapeutic value.

o Agrochemical Development: In the agrochemical industry, (3,4-
Dichlorophenyl)methanesulfonyl chloride is utilized in the formulation of herbicides and
fungicides.[2] The introduction of the (3,4-dichlorophenyl)methanesulfonyl group can
enhance the efficacy and selectivity of these crop protection agents.

¢ Organic Synthesis and Mechanistic Studies: Researchers also employ this compound in
various experimental procedures to study reaction mechanisms and develop new synthetic
methodologies.[2] Its well-defined reactivity makes it a useful tool for exploring the scope and
limitations of various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to (3,4-
Dichlorophenyl)methanesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304182#3-4-dichlorophenyl-methanesulfonyl-
chloride-synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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